Cas no 1784811-72-8 (2-methoxy-3-methylbutane-1-sulfonyl chloride)

• Product Name: 2-methoxy-3-methylbutane-1-sulfonyl chloride
• CAS No: 1784811-72-8
• MDL: MFCD29763313
• CID: 4614067
• PubChem ID: 105453266
• Update Time: 2025-10-22

2-methoxy-3-methylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methylbutane-1-sulfonyl chloride

• MDL： MFCD29763313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-methoxy-3-methylbutane-1-sulfonyl chloride

Introduction to 2-Methoxy-3-Methylbutane-1-Sulfonyl Chloride (CAS No. 1784811-72-8)

2-Methoxy-3-methylbutane-1-sulfonyl chloride (CAS No. 1784811-72-8) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, offers a wide range of applications due to its reactivity and functional group versatility. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 2-methoxy-3-methylbutane-1-sulfonyl chloride, highlighting recent advancements and research findings.

The molecular formula of 2-methoxy-3-methylbutane-1-sulfonyl chloride is C₆H₁₃O₂S, and its molecular weight is approximately 159.22 g/mol. The compound is a colorless liquid at room temperature and exhibits high reactivity due to the presence of the sulfonyl chloride functional group. This functional group makes it an excellent electrophile in various organic reactions, particularly in the formation of sulfonate esters and sulfonamides.

In terms of synthesis, 2-methoxy-3-methylbutane-1-sulfonyl chloride can be prepared through several methods. One common approach involves the reaction of 2-methoxy-3-methylbutan-1-thiol with chlorosulfonic acid. This reaction proceeds via a two-step process: first, the thiol is oxidized to the corresponding sulfonic acid, which is then converted to the sulfonyl chloride using chlorosulfonic acid. The reaction conditions are carefully controlled to ensure high yields and purity of the final product.

2-Methoxy-3-methylbutane-1-sulfonyl chloride has found applications in various areas of research and industry. In pharmaceutical research, it serves as a valuable intermediate in the synthesis of sulfonamide-based drugs. Sulfonamides are known for their broad-spectrum antibacterial activity and have been used in the treatment of various infections. Recent studies have explored the use of sulfonamide derivatives in the development of novel antibiotics with improved efficacy and reduced resistance profiles.

Beyond pharmaceuticals, 2-methoxy-3-methylbutane-1-sulfonyl chloride has also shown promise in materials science. Its reactivity with various nucleophiles allows for the preparation of functionalized polymers with tailored properties. For example, researchers have utilized this compound to synthesize sulfonated polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as membrane technology, where they can be used for gas separation and water purification.

In addition to its synthetic utility, 2-methoxy-3-methylbutane-1-sulfonyl chloride has been studied for its potential as a catalyst or reagent in organic transformations. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing complex molecules. One such method involves the use of environmentally friendly solvents and catalysts to improve reaction efficiency and reduce waste generation. Studies have shown that 2-methoxy-3-methylbutane-1-sulfonyl chloride can be effectively used in these green chemistry approaches, contributing to more sustainable chemical processes.

The safety and handling of 2-methoxy-3-methylbutane-1-sulfonyl chloride are important considerations for researchers and industrial users. As with many sulfonyl chlorides, this compound is highly reactive and can pose hazards if not handled properly. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 2-methoxy-3-methylbutane-1-sulfonyl chloride (CAS No. 1784811-72-8) is a versatile compound with significant potential in various fields of research and industry. Its unique chemical properties make it an essential reagent in synthetic chemistry, pharmaceutical research, materials science, and green chemistry initiatives. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.